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Compound of Interest

tert-Butyl (3-mercaptopyridin-4-
Compound Name:
yl)carbamate

Cat. No.: B1324275

CAS Number: 365996-04-9

For research, scientific, and drug development professionals.

Introduction

tert-Butyl (3-mercaptopyridin-4-yl)carbamate is a heterocyclic organic compound
incorporating a pyridine ring, a thiol group, and a tert-butoxycarbonyl (Boc) protecting group.
This combination of functional groups makes it a potentially valuable building block in medicinal
chemistry and drug discovery. The pyridine scaffold is a common motif in many biologically
active compounds, and the mercapto group offers a reactive handle for various chemical
transformations, including the formation of disulfides or thioethers. The Boc-protected amine
allows for regioselective reactions and can be deprotected under specific conditions to reveal
the free amine for further functionalization. This guide provides a summary of the available
technical information for this compound.

Physicochemical Properties

Quantitative data for tert-Butyl (3-mercaptopyridin-4-yl)carbamate is limited in publicly
accessible literature. The following table summarizes basic molecular information.
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Property Value

CAS Number 365996-04-9

Molecular Formula C10H14N202S

Molecular Weight 226.30 g/mol

Canonical SMILES CC(C)(C)OC(=O)NC1=C(C=NC=C1)S
InChl Key MKRKOWOVJQNWSY-UHFFFAOYSA-N

Synthesis and Experimental Protocols

A specific, detailed experimental protocol for the synthesis of tert-Butyl (3-mercaptopyridin-4-
yl)carbamate is not readily available in peer-reviewed journals. However, a plausible synthetic
route can be conceptualized based on general organic chemistry principles and established
methods for the synthesis of similar compounds.

A potential synthetic approach could involve the introduction of a thiol group onto a Boc-
protected 4-aminopyridine derivative. The following diagram illustrates a hypothetical
experimental workflow for its synthesis.
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Hypothetical Synthesis Workflow
Starting Material:
4-Amino-3-bromopyridine

[Boc Protection of Amine}

Introduction of Thiol Group
(e.g., via Newman-Kwart rearrangement or
a metal-catalyzed thiolation reaction)

:

Work-up and Purification
(e.g., Extraction, Chromatography)

Click to download full resolution via product page

Caption: Hypothetical synthesis workflow for tert-Butyl (3-mercaptopyridin-4-yl)carbamate.

Disclaimer: This represents a generalized synthetic strategy. Actual reaction conditions,
reagents, and purification methods would require experimental optimization.

Analytical Data

Experimental analytical data such as Nuclear Magnetic Resonance (NMR) and High-
Performance Liquid Chromatography (HPLC) for tert-Butyl (3-mercaptopyridin-4-
yl)carbamate are not available in the public domain. However, predicted mass spectrometry
data can provide some information for characterization.
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Table 2: Predicted Mass Spectrometry Data

Adduct Predicted m/z
[M+H]* 227.0852
[M+Na]* 249.0671
[M+K]* 265.0411
[M+NHa]* 244.1118

Data is based on computational predictions and should be confirmed by experimental analysis.

Applications in Research and Drug Development

The carbamate functional group is a prevalent feature in many pharmaceuticals and is
recognized for its role in improving the pharmacokinetic and pharmacodynamic properties of
drug candidates. Carbamates can act as bioisosteres of amide bonds, offering increased
metabolic stability.

The presence of both a nucleophilic thiol group and a protected amine on a pyridine core
suggests that tert-Butyl (3-mercaptopyridin-4-yl)carbamate could serve as a versatile
intermediate in the synthesis of more complex molecules with potential therapeutic
applications. For instance, the thiol group can be used for conjugation to other molecules or for
interaction with biological targets, while the protected amine can be deprotected and
subsequently used for library synthesis to explore structure-activity relationships.

Due to the general association of some carbamates with acetylcholinesterase inhibition, this
compound could be a starting point for the design of novel inhibitors. However, no specific
biological activity data for tert-Butyl (3-mercaptopyridin-4-yl)carbamate has been reported.

Signaling Pathways and Mechanism of Action

There is no available information in the scientific literature regarding the specific biological
targets, mechanism of action, or involvement in any signaling pathways for tert-Butyl (3-
mercaptopyridin-4-yl)carbamate. Any potential biological activity would need to be
determined through experimental screening and mechanistic studies.
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The following diagram illustrates a generalized logical workflow for investigating the biological

activity of a novel chemical entity like the one discussed.

Biological Activity Investigation Workflow

High-Throughput Screening
(Target-based or Phenotypic)

(Hit Identification)

Hit Validation
(Dose-response, secondary assays)

Mechanism of Action Studies
(e.g., Target engagement, pathway analysis)

Lead Optimization
(Structure-Activity Relationship studies)
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Caption: General workflow for the biological evaluation of a novel chemical compound.

Conclusion
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tert-Butyl (3-mercaptopyridin-4-yl)carbamate is a chemical compound with potential utility as
a building block in synthetic and medicinal chemistry. Its structural features, including a pyridine
core, a thiol group, and a Boc-protected amine, offer multiple avenues for chemical modification
and the synthesis of more complex molecules. However, there is a significant lack of publicly
available experimental data regarding its synthesis, characterization, and biological activity.
Further research is required to fully elucidate the properties and potential applications of this
compound in drug discovery and development.

« To cite this document: BenchChem. [Technical Guide: tert-Butyl (3-mercaptopyridin-4-
yl)carbamate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1324275#tert-butyl-3-mercaptopyridin-4-yl-
carbamate-cas-365996-04-9]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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